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This guide provides a comprehensive overview of the essential physicochemical properties of
Hydroxyipronidazole, a significant metabolite of the nitroimidazole antibiotic, ipronidazole.
While direct experimental data for some properties of Hydroxyipronidazole are not
extensively available in public literature, this document outlines the authoritative, field-proven
methodologies for their determination. By following these protocols, researchers can generate
reliable data crucial for drug development, quality control, and regulatory submissions. This
guide is structured to provide not just the "how" but the "why," offering insights into the scientific
principles underpinning each experimental choice.

Introduction: The Significance of
Hydroxyipronidazole

Hydroxyipronidazole (Ipronidazole-OH) is the primary metabolite of ipronidazole, a 5-
nitroimidazole drug used in veterinary medicine to combat protozoal infections.[1][2][3] The
characterization of its physicochemical properties is paramount for several reasons:

o Pharmacokinetics and Toxicology: Understanding properties like solubility and pKa is
essential for predicting its absorption, distribution, metabolism, and excretion (ADME) profile,
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as well as its potential for bioaccumulation and toxicity.[2]

o Analytical Method Development: Knowledge of its spectroscopic and chromatographic
behavior is fundamental for developing robust and sensitive analytical methods for its
detection and quantification in biological matrices and environmental samples.[3][4]

e Regulatory Compliance: Regulatory bodies require comprehensive physicochemical data for
the assessment of drug metabolites.

This guide will delve into the core physicochemical attributes of Hydroxyipronidazole,
providing both established information and detailed protocols for experimental determination.

Chemical Identity and Structure

A foundational aspect of any physicochemical analysis is the unambiguous identification of the
molecule.

Chemical Name: 2-(1-methyl-5-nitroimidazol-2-yl)propan-2-ol[5] Synonyms: Ipronidazole-OH,
Hydroxy Ipronidazole[6][7] CAS Number: 35175-14-5[3]

Table 1: Core Molecular Properties of

Hydroxyipronidazole

Property Value Source(s)
Molecular Formula C7H11N303 [8]
Molecular Weight 185.18 g/mol [3][8]
Stereochemistry Achiral [8]

Diagram: Chemical Structure of Hydroxyipronidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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